Cas no 76675-91-7 (Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI))

• Product Name: Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI)
• CAS No: 76675-91-7
• MF: C₃₂H₄₄O₇
• MW: 540.687570571899
• CID: 579868
• PubChem ID: 320380
• Update Time: 2025-04-19

Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-[(1-oxohexyl)oxy]-, (3b,5b,15b,16b)- (9CI)
• NSC267905
• DTXSID80313226
• 76675-91-7
• NSC-267905

• Inchi： 1S/C32H44O7/c1-5-6-7-8-26(35)38-28-27(20-9-12-25(34)36-18-20)31(4)16-14-23-24(32(31)29(28)39-32)11-10-21-17-22(37-19(2)33)13-15-30(21,23)3/h9,12,18,21-24,27-29H,5-8,10-11,13-17H2,1-4H3
• InChI Key： XXRPWIOCLZASPO-UHFFFAOYSA-N
• SMILES： O1C2C(C(C3=COC(C=C3)=O)C3(C)CCC4C5(C)CCC(CC5CCC4C132)OC(C)=O)OC(CCCCC)=O

Computed Properties

• Exact Mass: 540.30870374g/mol
• Monoisotopic Mass: 540.30870374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 91.4Ų